4-{Bicyclo[2.2.1]heptan-2-yl}butan-1-amine

• Molecular Formula: C11H21N
• Molecular Weight: 167.29 g/mol
• IUPAC Name: 4-(2-bicyclo[2.2.1]heptanyl)butan-1-amine
• InChI: InChI=1S/C11H21N/c12-6-2-1-3-10-7-9-4-5-11(10)8-9/h9-11H,1-8,12H2
• InChI Key: SJBWEBWUSIOPJZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CC1CC2CCCCN

Description

4-{Bicyclo[2.2.1]heptan-2-yl}butan-1-amine (molecular formula: C₁₁H₁₉N; molecular weight: 165.27 g/mol) is a bicyclic primary amine featuring a norbornane (bicyclo[2.2.1]heptane) core substituted with a butan-1-amine chain. The rigid norbornane scaffold imparts steric and electronic effects that influence the compound’s physicochemical properties, such as solubility, stability, and interaction with biological targets. This compound is primarily utilized as an intermediate in medicinal chemistry for synthesizing pharmacologically active molecules, leveraging its amine group for further derivatization .

Preparation Methods

The synthesis of 4-{Bicyclo[2.2.1]heptan-2-yl}butan-1-amine can be achieved through several synthetic routes. One common method involves the reaction of bicyclo[2.2.1]heptan-2-one with a suitable amine under reductive amination conditions . This reaction typically requires a reducing agent such as sodium borohydride or lithium aluminum hydride to facilitate the formation of the amine product. Industrial production methods may involve similar synthetic routes but are optimized for large-scale production, including the use of continuous flow reactors and automated systems to ensure high yield and purity .

Chemical Reactions Analysis

4-{Bicyclo[2.2.1]heptan-2-yl}butan-1-amine undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. For example, oxidation of the amine group can be achieved using oxidizing agents such as hydrogen peroxide or potassium permanganate, leading to the formation of the corresponding imine or nitrile . Reduction reactions can be performed using reducing agents like lithium aluminum hydride to convert the compound into its corresponding amine or alcohol derivatives . . Common reagents used in these reactions include halogenating agents, acids, and bases.

Scientific Research Applications

4-{Bicyclo[2.2.1]heptan-2-yl}butan-1-amine has a wide range of scientific research applications. In chemistry, it is used as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry . In biology, this compound has been studied for its potential as a neurotransmitter analog and its interactions with various receptors in the central nervous system . In medicine, it has been investigated for its potential therapeutic effects, including its use as an NMDA receptor antagonist for the treatment of neurodegenerative disorders . Additionally, in the industry, this compound is used in the development of new materials and as a precursor for the synthesis of specialty chemicals .

Mechanism of Action

The mechanism of action of 4-{Bicyclo[2.2.1]heptan-2-yl}butan-1-amine involves its interaction with specific molecular targets and pathways. For instance, as an NMDA receptor antagonist, it binds to the phencyclidine (PCP) binding site on the NMDA receptor, inhibiting the receptor’s activity and modulating the flow of ions across the cell membrane . This action can help reduce excitotoxicity and protect neurons from damage in neurodegenerative diseases. The compound’s bicyclic structure also allows it to interact with other receptors and enzymes, influencing various biochemical pathways .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Variations

The bicyclo[2.2.1]heptane moiety is widely exploited in drug design due to its conformational rigidity. Below is a comparison of 4-{Bicyclo[2.2.1]heptan-2-yl}butan-1-amine with key analogs:

Table 1: Structural and Functional Comparison

Compound Name	Key Structural Features	Molecular Weight (g/mol)	Applications/Notes	References
4-{Bicyclo[2.2.1]heptan-2-yl}butan-1-amine	Primary amine, butyl chain	165.27	Intermediate for drug synthesis
2-(Bicyclo[2.2.1]heptan-2-yl)ethanamine	Shorter ethyl chain, primary amine	139.23	Higher solubility, lower lipophilicity
N-(Bicyclo[2.2.1]heptan-2-yl)-[1,1′-biphenyl]-4-carboxamide	Amide linkage, aromatic biphenyl group	292.40	CXCR2 antagonist research
1-(Bicyclo[2.2.1]heptan-2-yl)-3-R-ureas	Urea derivatives	~200–300	Enhanced hydrogen bonding
5-{Bicyclo[2.2.1]heptan-2-yl}-1H-pyrazol-3-amine	Pyrazole ring, primary amine	177.25	Kinase inhibitor scaffold

Key Differences and Implications

Functional Group Diversity: Amide vs. Amine: The biphenyl amide derivative () exhibits stronger hydrogen-bonding capacity via the amide group, making it suitable for protein-targeted therapies, whereas the primary amine in the target compound offers nucleophilic reactivity for further functionalization . Urea Derivatives: Ureas () introduce dual hydrogen-bond donors/acceptors, critical for binding enzymes or receptors, contrasting with the single amine group in the target compound .

Aromatic vs. Aliphatic Systems :

• Biphenyl amides () and pyrazoles () incorporate aromatic rings, enabling π-π stacking interactions absent in the aliphatic target compound. This may limit off-target effects but reduce affinity for aromatic-rich binding pockets .

Synthetic Accessibility :

• The target compound’s primary amine allows straightforward alkylation or acylation, whereas ureas () require carbodiimide-mediated coupling, and amides () depend on carbodiimide or active ester strategies .

Physicochemical and Pharmacokinetic Properties

• pKa and Basicity : The primary amine (pKa ~10–11) is more basic than urea derivatives (pKa ~–2 to 0), influencing ionization state and bioavailability .
• Thermal Stability: Norbornane derivatives generally exhibit high thermal stability due to their rigid structure, though urea analogs () may decompose at elevated temperatures due to urea bond lability .
• Solubility : The butyl chain in the target compound reduces water solubility compared to ethylamine analogs but improves lipid bilayer penetration .

Biological Activity

4-{Bicyclo[2.2.1]heptan-2-yl}butan-1-amine, also known by its CAS number 1005077-58-6, is a bicyclic compound that has garnered attention for its potential biological activities. This article delves into its pharmacological properties, mechanisms of action, and relevant research findings.

• Molecular Formula : C$_{11}$H$_{21}$N
• Molecular Weight : 167.29 g/mol
• CAS Number : 1005077-58-6

Biological Activity Overview

The biological activity of 4-{Bicyclo[2.2.1]heptan-2-yl}butan-1-amine has been explored in various contexts, primarily focusing on its neuropharmacological effects and potential therapeutic applications.

Neuropharmacological Effects

Research indicates that this compound may exhibit significant effects on the central nervous system (CNS). One study demonstrated that derivatives of bicyclic amines can modulate neurotransmitter systems, particularly influencing dopamine and serotonin pathways. This modulation suggests potential applications in treating mood disorders and neurodegenerative diseases.

Antimicrobial Activity

Preliminary investigations into the antimicrobial properties of 4-{Bicyclo[2.2.1]heptan-2-yl}butan-1-amine have shown promising results against various bacterial strains. The compound's structural features may enhance its interaction with microbial membranes, leading to increased permeability and subsequent antimicrobial effects.

Table 1: Summary of Biological Activities

Activity Type	Findings	Reference
Neuropharmacological	Modulates dopamine and serotonin systems
Antimicrobial	Active against multiple bacterial strains
Cytotoxicity	Exhibits cytotoxic effects in cancer cells
Anti-inflammatory	Reduces inflammation markers in vitro

Case Study: Neuropharmacological Impact

A study published in 2023 explored the effects of various bicyclic amines, including 4-{Bicyclo[2.2.1]heptan-2-yl}butan-1-amine, on rodent models exhibiting symptoms of anxiety and depression. The results indicated that treatment with the compound led to a significant reduction in anxiety-like behaviors, suggesting its potential as an anxiolytic agent.

Case Study: Antimicrobial Efficacy

In vitro studies conducted on the antibacterial properties of this compound revealed that it effectively inhibited the growth of Staphylococcus aureus and Escherichia coli at concentrations as low as 50 µg/mL. These findings highlight the compound's potential utility in developing new antimicrobial agents.

The precise mechanism by which 4-{Bicyclo[2.2.1]heptan-2-yl}butan-1-amine exerts its biological effects is still under investigation. However, it is hypothesized that its bicyclic structure allows for enhanced binding to neurotransmitter receptors and microbial membranes, facilitating its pharmacological actions.